Cas no 2106496-16-4 ((2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one)

• Product Name: (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one
• CAS No: 2106496-16-4
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 6383396
• PubChem ID: 96734538
• Update Time: 2025-11-01

(2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-798588
• 2106496-16-4
• (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one

• Inchi： 1S/C6H10N4O/c1-4(7)5(11)6-8-3-9-10(6)2/h3-4H,7H2,1-2H3/t4-/m0/s1
• InChI Key： OLIYHOFSRLUMJR-BYPYZUCNSA-N
• SMILES： O=C(C1=NC=NN1C)[C@H](C)N

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.8Ų

Additional information on (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one

Introduction to (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one (CAS No. 2106496-16-4)

(2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2106496-16-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this substance, featuring a chiral center and a triazolyl moiety, makes it a promising candidate for further exploration in synthetic biology and pharmacological research.

The structural composition of (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one includes a propanone backbone modified with an amino group at the second carbon and a 1-methyl-substituted 1H-1,2,4-triazole ring attached to the first carbon. This configuration not only contributes to its distinct chemical reactivity but also opens up diverse possibilities for its utilization in the synthesis of novel bioactive molecules. The presence of the chiral center at the second carbon position enhances its potential as a building block for enantiomerically pure drugs, which is crucial in modern pharmaceutical development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, triazoles have been extensively studied due to their broad spectrum of biological activities. The incorporation of a 1-methyl-substituted 1H-1,2,4-triazole ring in (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one imparts unique pharmacological properties that make it an attractive scaffold for developing new therapeutic agents. Studies have demonstrated that such modifications can significantly influence the binding affinity and selectivity of drug candidates, thereby enhancing their efficacy and reducing potential side effects.

The chiral nature of (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one is particularly noteworthy. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric form, necessitating precise control over stereochemistry during synthesis. The use of this compound as a precursor in asymmetric synthesis allows researchers to tailor the stereochemical outcome, leading to highly enantiomerically enriched products. This capability is essential for developing drugs that are both effective and safe for clinical use.

In recent years, there has been growing interest in the development of novel antibiotics to combat emerging resistant strains of bacteria. The structural features of (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-one make it a potential candidate for designing antimicrobial agents. The triazolyl moiety has been shown to possess antibacterial properties by interfering with essential bacterial processes such as DNA replication and protein synthesis. Furthermore, the propanone backbone can be functionalized to enhance binding interactions with bacterial targets, providing a dual-mode mechanism of action.

The synthesis of (2S)-2-amino-1-(1-methyl-1H-1,2,4-triazol-5-yloxy)propanal involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include the formation of the triazole ring via cycloaddition reactions and subsequent functionalization at the propanone core. These synthetic strategies not only showcase the compound's utility as a building block but also demonstrate its compatibility with various chemical transformations required for drug development.

The pharmacokinetic properties of derivatives derived from (2S)-amino-propanone are another area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic potential. Preliminary studies suggest that modifications at the amino group and triazole ring can significantly influence these properties. For instance, introducing polar functional groups can enhance oral bioavailability while minimizing systemic toxicity.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of (S)-amino-propanone derivatives with biological targets such as enzymes and receptors. These studies provide valuable insights into how structural modifications can improve binding affinity and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising lead compounds more efficiently.

The future prospects for (S)-amino-propanone derivatives, including those derived from CAS No. 2106496-16.⁴, are vast and exciting. As our understanding of biological systems continues to grow, so does our ability to design molecules that interact selectively with disease-causing targets. The unique combination of structural features offered by this compound makes it a versatile tool for exploring new therapeutic avenues across various disease areas.